Cas no 126764-58-7 (2-Amino-3,6-dichlorobenzenethiol)

2-Amino-3,6-dichlorobenzenethiol structure
126764-58-7 structure
Product Name:2-Amino-3,6-dichlorobenzenethiol
CAS No:126764-58-7
MF:C6H5Cl2NS
MW:194.081598043442
MDL:MFCD21124144
CID:2769259
PubChem ID:14922567
Update Time:2025-04-21

2-Amino-3,6-dichlorobenzenethiol Chemical and Physical Properties

Names and Identifiers

    • 126764-58-7
    • Benzenethiol, 2-amino-3,6-dichloro-
    • AKOS014385555
    • 2-Amino-3,6-dichlorobenzene-1-thiol
    • DTXSID20565469
    • 2-Amino-3,6-dichlorobenzenethiol
    • MDL: MFCD21124144
    • Inchi: 1S/C6H5Cl2NS/c7-3-1-2-4(8)6(10)5(3)9/h1-2,10H,9H2
    • InChI Key: JCQMNIPXMHUGBF-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(=C1N)S)Cl

Computed Properties

  • Exact Mass: 192.9519757Da
  • Monoisotopic Mass: 192.9519757Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 27Ų

2-Amino-3,6-dichlorobenzenethiol Pricemore >>

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